N-(2,4-Dimethoxybenzyl)-2-oxo-N-(thiazol-2-yl)-2,3-dihydrobenzo[d]oxazole-6-sulfonamide
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a benzoxazole ring, and a sulfonamide group. Thiazoles and benzoxazoles are heterocyclic compounds that are often found in biologically active molecules . Sulfonamides are a group of compounds commonly used in medicinal chemistry due to their antibacterial properties.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole and benzoxazole rings, as well as the sulfonamide group, would significantly influence its structure .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its functional groups. Thiazoles, benzoxazoles, and sulfonamides each have unique reactivities that would influence the compound’s behavior in chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. These could include its melting point, solubility, and spectral data .Scientific Research Applications
Antimalarial and Antiviral Potential
N-(2,4-Dimethoxybenzyl)-2-oxo-N-(thiazol-2-yl)-2,3-dihydrobenzo[d]oxazole-6-sulfonamide derivatives have been investigated for their antimalarial activity. These sulfonamides exhibit promising in vitro antimalarial activity and have been characterized for their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. The study also involved theoretical calculations and molecular docking studies against Plasmepsin-1 and Plasmepsin-2, crucial in the malaria parasite's life cycle. Additionally, these compounds were docked against SARS-CoV-2 main protease and Spike Glycoprotein to evaluate their potential as COVID-19 drugs (Fahim & Ismael, 2021).
Transformation into Heterocyclic Carbenes
Research has demonstrated the transformation of oxazole and thiazole molecules N-coordinated to manganese(i) into their corresponding 2,3-dihydrooxazol-2-ylidene and 2,3-dihydrothiazol-2-ylidene carbene tautomers. This transformation occurs through acid-base reactions, which are then transmetalated to gold(i). This study provides insights into the chemical behavior and potential applications of these compounds in chemical synthesis (Ruiz & Perandones, 2009).
Antibacterial Properties
Sulfonamides bearing a benzodioxane moiety, which includes derivatives of this compound, have been synthesized and evaluated for their antibacterial potential. These compounds showed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains, highlighting their significance in developing new antibacterial agents (Abbasi et al., 2016).
Enzyme Inhibition
Studies have also been conducted on the enzyme inhibitory potential of sulfonamides with benzodioxane and acetamide moieties. These compounds have shown substantial inhibitory activity against enzymes like α-glucosidase and acetylcholinesterase. This research is crucial for understanding these compounds' potential in treating diseases related to enzyme dysfunction (Abbasi et al., 2019).
Mechanism of Action
Target of Action
The compound N-(2,4-Dimethoxybenzyl)-2-oxo-N-(thiazol-2-yl)-2,3-dihydrobenzo[d]oxazole-6-sulfonamide is a thiazole derivative . Thiazoles are known to have diverse biological activities and are found in many potent biologically active compounds . .
Mode of Action
The mode of action of thiazole derivatives can vary depending on the specific compound. Some thiazole derivatives have been found to exhibit potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines . .
Biochemical Pathways
Thiazole derivatives can affect various biochemical pathways. For instance, some thiazole derivatives have been found to have antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities . .
Result of Action
The result of a compound’s action can be observed at the molecular and cellular levels. For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines . .
Future Directions
properties
IUPAC Name |
N-[(2,4-dimethoxyphenyl)methyl]-2-oxo-N-(1,3-thiazol-2-yl)-3H-1,3-benzoxazole-6-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O6S2/c1-26-13-4-3-12(16(9-13)27-2)11-22(18-20-7-8-29-18)30(24,25)14-5-6-15-17(10-14)28-19(23)21-15/h3-10H,11H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYEWTZQPYPBALD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)CN(C2=NC=CS2)S(=O)(=O)C3=CC4=C(C=C3)NC(=O)O4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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